N-(1-methyl-2-oxoindolin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-(1-methyl-2-oxo-3H-indol-5-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H12N2O2S/c1-16-11-5-4-10(7-9(11)8-13(16)17)15-14(18)12-3-2-6-19-12/h2-7H,8H2,1H3,(H,15,18)
• InChI Key: ORQWKFHWVCSJMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

N-(1-methyl-2-oxoindolin-5-yl)thiophene-2-carboxamide, also known as MITC, is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. MITC is a heterocyclic organic compound that belongs to the class of indolin-2-ones. It has a molecular formula of C15H11N2O2S and a molecular weight of 293.33 g/mol.

Scientific Research Applications

Antitumor Agents

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Cell Cycle and Apoptosis Regulation

The compound has shown effects on cell cycle and apoptosis. . .

Anticancer Agents

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Antiviral Activity

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Anti-inflammatory Properties

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Antioxidant Properties

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Antimicrobial Properties

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Antidiabetic Properties

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Mechanism of Action

Target of Action

N-(1-methyl-2-oxoindolin-5-yl)thiophene-2-carboxamide, also known as N-(1-methyl-2-oxo-3H-indol-5-yl)thiophene-2-carboxamide, is a compound that has been found to have notable cytotoxicity toward human cancer cell lines . The primary targets of this compound are likely to be proteins involved in cellular apoptotic pathways .

Mode of Action

The compound interacts with its targets, leading to the activation of procaspase-3 . This activation is crucial in the regulation of apoptosis responses . The compound’s interaction with its targets leads to changes in the cell cycle, causing an accumulation of cells in the S phase and inducing late cellular apoptosis .

Biochemical Pathways

The compound affects both extrinsic and intrinsic pathways of the apoptotic machine . These pathways involve a large group of cysteine proteases enzymes known as caspases . Among these, caspase-3, known as the executioner caspase, is one of the key enzymes regulating apoptosis responses .

Pharmacokinetics

The compound’s interaction with its targets suggests that it may have good oral bioavailability .

Result of Action

The result of the compound’s action is the induction of apoptosis in cancer cells . This leads to the death of these cells, making the compound a potential candidate for the development of novel anticancer agents .